Cas no 1805534-41-1 (5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1805534-41-1
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4884904
• Update Time: 2025-10-29

5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-1-3-2-16-7(12)4(6(10)11)5(3)8(13,14)15/h2,6H,1H2
• InChI Key： IQXKACYMSVNYBS-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C(C(C(F)F)=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine

Research Briefing on 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS: 1805534-41-1)

The compound 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS: 1805534-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its multiple halogen and fluorinated substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, positioning it as a valuable intermediate for further chemical modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine, highlighting its efficiency as a building block for the development of novel bioactive molecules. The study demonstrated that the chloromethyl group at the 5-position serves as a versatile handle for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. Additionally, the presence of difluoromethyl and trifluoromethyl groups was found to enhance the lipophilicity and metabolic stability of derived compounds, which is crucial for pharmaceutical applications.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, examined the biological activity of derivatives synthesized from 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine. The study identified several compounds with potent inhibitory effects against specific enzyme targets, such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. These findings underscore the potential of this pyridine derivative as a scaffold for designing new therapeutic agents.

From a mechanistic perspective, the fluorinated substituents in 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine contribute to its electronic and steric properties, influencing its binding affinity to biological targets. Computational modeling studies have revealed that the trifluoromethyl group at the 4-position plays a critical role in stabilizing interactions with hydrophobic pockets in protein active sites. This insight has guided the rational design of analogs with improved selectivity and potency.

In the agrochemical sector, 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine has been investigated as a precursor for developing next-generation pesticides. Its structural features, particularly the fluorine atoms, are known to enhance the bioavailability and environmental persistence of agrochemicals. Preliminary field trials have shown promising results, with derivatives exhibiting strong activity against a broad spectrum of pests while maintaining favorable safety profiles.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce byproduct formation. Green chemistry approaches, such as catalytic fluorination and solvent-free reactions, are being explored to address these issues and align with sustainability goals.

In conclusion, 5-(Chloromethyl)-3-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS: 1805534-41-1) represents a versatile and highly functionalized pyridine derivative with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential as a key intermediate for drug discovery and agrochemical development. Future research directions may include further exploration of its reactivity, expansion of its derivative library, and in-depth evaluation of its biological and material properties.